6-Bromo-N2-(cyclopropylmethyl)pyrazine-2,3-diamine
Overview
Description
6-Bromo-N2-(cyclopropylmethyl)pyrazine-2,3-diamine is a chemical compound with the molecular formula C8H11BrN4 . It has an average mass of 243.104 Da and a monoisotopic mass of 242.016708 Da .
Molecular Structure Analysis
The molecular structure of this compound includes a pyrazine ring, which is a six-membered aromatic ring with two nitrogen atoms, substituted with a bromine atom and a cyclopropylmethyl group . The presence of these functional groups can significantly influence the compound’s reactivity and properties.Physical And Chemical Properties Analysis
This compound has a density of 1.7±0.1 g/cm3, a boiling point of 374.2±42.0 °C at 760 mmHg, and a flash point of 180.1±27.9 °C . It has 4 hydrogen bond acceptors, 3 hydrogen bond donors, and 3 freely rotating bonds . Its polar surface area is 64 Å2 .Scientific Research Applications
Pharmaceutical Applications
Pyrrolopyrazine derivatives, including compounds like 6-Bromo-N2-(cyclopropylmethyl)pyrazine-2,3-diamine, have been found to possess a variety of pharmacological actions. They can exhibit antipyretic, anti-inflammatory, analgesic, anticancer, antibacterial, and antioxidant activities .
Solar Cell Precursors
These compounds are useful precursors for the large-scale preparation of inorganic-organic hybrid solar cells .
Neurological and Psychiatric Diseases
They are used as ligands for serotoninergic 5-HT7 receptors and are effective in neurological and psychiatric diseases .
Antimalarial Agents
Pyrrolopyrazine derivatives have shown potential as antimalarial agents due to their chemical structure .
Cardiovascular Agents
These compounds have also been explored for their effectiveness in cardiovascular diseases .
Organic Synthesis
Pyrazine derivatives can be used to carry out different types of coupling reactions, such as Suzuki, Buchwald-Hartwig, and oxidative coupling reactions .
Technical Applications
Beyond medicinal uses, pyrazine derivatives have technical applications as dyes, electroluminescent materials, organic semiconductors, and as suitable ligands in coordination chemistry .
Future Directions
properties
IUPAC Name |
5-bromo-3-N-(cyclopropylmethyl)pyrazine-2,3-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11BrN4/c9-6-4-11-7(10)8(13-6)12-3-5-1-2-5/h4-5H,1-3H2,(H2,10,11)(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBNGCNUPIQDFRN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CNC2=NC(=CN=C2N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11BrN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-N2-(cyclopropylmethyl)pyrazine-2,3-diamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(Allyloxy)methyl]pyrrolidine hydrochloride](/img/structure/B1372907.png)
![5-(tert-Butyl)benzo[d]thiazol-2-amine](/img/structure/B1372908.png)
![4-[2-Bromo-4-(1-methyl-1-phenylethyl)phenoxy]-piperidine hydrochloride](/img/structure/B1372921.png)